Cas no 1448068-78-7 (2-(2-chlorophenyl)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-(2-chlorophenyl)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one
• CAS No: 1448068-78-7
• MF: C₁₄H₁₈ClNO₃S
• MW: 315.815621852875
• CID: 6239557
• PubChem ID: 71805667
• Update Time: 2025-06-10

2-(2-chlorophenyl)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one
• 2-(2-chlorophenyl)-1-(4-methylsulfonylpiperidin-1-yl)ethanone
• 1448068-78-7
• 2-(2-chlorophenyl)-1-(4-(methylsulfonyl)piperidin-1-yl)ethanone
• F6435-1502
• AKOS024558145

• Inchi： 1S/C14H18ClNO3S/c1-20(18,19)12-6-8-16(9-7-12)14(17)10-11-4-2-3-5-13(11)15/h2-5,12H,6-10H2,1H3
• InChI Key： YADVQSHYZCHWJK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(N1CCC(CC1)S(C)(=O)=O)=O

Computed Properties

• Exact Mass: 315.0695923g/mol
• Monoisotopic Mass: 315.0695923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.8Ų

Additional information on 2-(2-chlorophenyl)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one

Introduction to 2-(2-chlorophenyl)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one (CAS No. 1448068-78-7)

2-(2-chlorophenyl)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With a molecular formula that combines a chlorophenyl group and a piperidine moiety sulfonated at the 4-position, this compound represents a promising scaffold for the development of novel therapeutic agents. The CAS number 1448068-78-7 provides a unique identifier, facilitating its recognition in academic and industrial research settings.

The structural composition of 2-(2-chlorophenyl)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one encompasses several key functional groups that contribute to its chemical reactivity and biological relevance. The chlorophenyl ring, characterized by its electron-withdrawing nature, can influence the electronic properties of adjacent functional groups, while the piperidine ring sulfonated at the 4-position introduces both steric hindrance and hydrophilic interactions. These features make the compound an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in designing molecules that integrate multiple pharmacophores to enhance target specificity and therapeutic efficacy. The combination of a chlorophenyl group with a sulfonated piperidine moiety in 2-(2-chlorophenyl)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one aligns with this trend, as it offers a balanced profile of lipophilicity and polar surface area. Such characteristics are often desirable in drug candidates intended for oral administration or delivery to specific biological targets.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for enzymes involved in critical biological pathways. For instance, modifications to the piperidine scaffold have been extensively studied for their ability to modulate the activity of enzymes such as kinases and G protein-coupled receptors (GPCRs). The presence of a sulfonamide group further enhances the compound's interaction with biological targets by providing hydrogen bonding capabilities and improving solubility.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between 2-(2-chlorophenyl)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one and its intended targets with high accuracy. These virtual screening approaches have been instrumental in identifying lead compounds for further optimization. Moreover, experimental validation through techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy has confirmed the structural integrity and binding interactions of this compound.

The synthesis of 2-(2-chlorophenyl)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one presents both challenges and opportunities for synthetic chemists. The multi-step process typically involves condensation reactions, functional group transformations, and purification steps that require careful optimization. However, recent innovations in synthetic methodologies have streamlined these processes, making it more feasible to produce this compound on a scalable basis.

In addition to its pharmaceutical applications, 2-(2-chlorophenyl)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one has shown promise in other areas of research, including materials science and agrochemical development. Its unique structural features make it a versatile building block for designing novel polymers or agrochemical intermediates with enhanced properties.

The future direction of research on 2-(2-chlorophenyl)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one is likely to focus on expanding its therapeutic potential through structure-based drug design. By leveraging cutting-edge technologies such as machine learning and artificial intelligence, researchers aim to identify new analogs with improved pharmacokinetic profiles and reduced side effects. These efforts are expected to contribute significantly to the development of next-generation therapeutics for various diseases.

In conclusion, 2-(2-chlorophenyl)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one (CAS No. 1448068-78-7) is a compound of considerable interest in pharmaceutical chemistry due to its unique structure and potential biological activities. Its combination of functional groups makes it an ideal candidate for further exploration in drug discovery, while advancements in synthetic methodologies have made it more accessible for research purposes. As our understanding of biological pathways continues to evolve, compounds like this are poised to play a crucial role in shaping the future of medicine.